Cas no 2138572-98-0 ((5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine)
(5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- 2138572-98-0
- (5-{5-[(diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine
- EN300-1155376
- (5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine
-
- Inchi: 1S/C12H22N4O2/c1-3-16(4-2)8-11-14-12(15-18-11)10-6-5-9(7-13)17-10/h9-10H,3-8,13H2,1-2H3
- InChI Key: PJQZKLBYZIWMHA-UHFFFAOYSA-N
- SMILES: O1C(C2=NOC(CN(CC)CC)=N2)CCC1CN
Computed Properties
- Exact Mass: 254.17427596g/mol
- Monoisotopic Mass: 254.17427596g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 77.4Ų
(5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1155376-0.05g |
(5-{5-[(diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine |
2138572-98-0 | 0.05g |
$660.0 | 2023-06-09 | ||
| Enamine | EN300-1155376-0.1g |
(5-{5-[(diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine |
2138572-98-0 | 0.1g |
$691.0 | 2023-06-09 | ||
| Enamine | EN300-1155376-0.25g |
(5-{5-[(diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine |
2138572-98-0 | 0.25g |
$723.0 | 2023-06-09 | ||
| Enamine | EN300-1155376-0.5g |
(5-{5-[(diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine |
2138572-98-0 | 0.5g |
$754.0 | 2023-06-09 | ||
| Enamine | EN300-1155376-1.0g |
(5-{5-[(diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine |
2138572-98-0 | 1g |
$785.0 | 2023-06-09 | ||
| Enamine | EN300-1155376-2.5g |
(5-{5-[(diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine |
2138572-98-0 | 2.5g |
$1539.0 | 2023-06-09 | ||
| Enamine | EN300-1155376-5.0g |
(5-{5-[(diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine |
2138572-98-0 | 5g |
$2277.0 | 2023-06-09 | ||
| Enamine | EN300-1155376-10.0g |
(5-{5-[(diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine |
2138572-98-0 | 10g |
$3376.0 | 2023-06-09 |
(5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine Related Literature
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on (5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine
Comprehensive Overview of (5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine (CAS No. 2138572-98-0)
The compound (5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine, identified by its CAS No. 2138572-98-0, represents a significant advancement in the field of medicinal chemistry and drug discovery. This molecule features a unique structural framework combining a 1,2,4-oxadiazole ring with a tetrahydrofuran moiety, making it a promising candidate for various pharmaceutical applications. Researchers and industry professionals are increasingly interested in its potential due to its bioactive properties and structural versatility.
One of the key highlights of this compound is its diethylaminomethyl substitution, which enhances its solubility and bioavailability. This modification is particularly relevant in the context of central nervous system (CNS) drug development, a hot topic in current pharmaceutical research. With the growing demand for novel neurotherapeutic agents, (5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine has garnered attention for its potential to cross the blood-brain barrier (BBB), a critical factor in treating neurological disorders.
In addition to its pharmaceutical potential, this compound is also being explored for its role in catalysis and material science. The 1,2,4-oxadiazole ring is known for its stability and electron-rich nature, making it a valuable building block in heterocyclic chemistry. Recent studies have highlighted its utility in designing fluorescent probes and sensors, aligning with the rising interest in molecular imaging technologies.
The synthesis of (5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine involves multi-step organic transformations, including cyclization and functional group interconversion. These processes are optimized to achieve high yields and purity, ensuring its suitability for further research and development. As the pharmaceutical industry shifts toward green chemistry practices, efforts are underway to refine the synthesis of this compound using environmentally friendly methodologies.
From a commercial perspective, the demand for specialty chemicals like (5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine is on the rise. Companies specializing in custom synthesis and contract research are actively offering this compound to support academic and industrial projects. Its CAS No. 2138572-98-0 serves as a unique identifier, facilitating seamless procurement and regulatory compliance.
In conclusion, (5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine stands out as a versatile and highly functionalized molecule with broad applications in drug discovery, material science, and chemical biology. Its unique structural features and bioactive potential make it a subject of ongoing research, reflecting the dynamic nature of modern chemical innovation.
2138572-98-0 ((5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)